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Compound of Interest

Compound Name: Hexythiazox

Cat. No.: B1673234

Hexythiazox Application: A Technical Support
Center for Researchers

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with the
acaricide hexythiazox.

Frequently Asked Questions (FAQSs)

Q1: What is the mode of action of hexythiazox?

Hexythiazox is a non-systemic acaricide that functions as a mite growth regulator.[1][2][3] It
primarily acts through contact and stomach action.[1][3][4] Its main mechanism is the inhibition
of chitin synthesis, a crucial component of the mite exoskeleton.[5] This interference with the
molting process is effective against mite eggs, larvae, and nymphs, preventing them from
reaching maturity.[5][6][7] While it has low toxicity to adult mites, it can reduce the hatching rate
of eggs laid by treated female mites.[4][8]

Q2: On which crops and pests can hexythiazox be used?

Hexythiazox is registered for use on a wide variety of crops, including almonds, apples,
cherries, grapes, nectarines, pears, strawberries, tomatoes, tea, chili, roses, brinjal, and okra.
[8][9] It is effective against a range of phytophagous mites, particularly from the Tetranychidae
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family (spider mites).[1][2] This includes pests such as the two-spotted spider mite, European
red mite, scarlet mite, and yellow mites.[9][10]

Q3: When is the optimal time to apply hexythiazox for maximum efficacy?

For optimal results, hexythiazox should be applied early in the pest cycle, when mite
populations are low and primarily consist of eggs, larvae, and nymphs.[8] It is most effective
when applied before a major infestation occurs and adult mite numbers are high.[4][8] Since its
effect is on the developmental stages, a noticeable decrease in the overall mite population may
take 7 to 10 days.[5]

Q4: How can insecticide resistance to hexythiazox be managed?

To mitigate the development of resistance, it is recommended to limit the application of
hexythiazox to once per growing season.[8][10] It is also advisable to alternate hexythiazox
with acaricides that have a different mode of action.[10] Avoid using hexythiazox in areas
where products known to cause mite flaring have been used.[10]

Troubleshooting Guide

Q5: | have applied hexythiazox, but | still see adult mites. Is the product not working?

Hexythiazox has low toxicity to adult mites.[4][8] Its primary mode of action is to disrupt the life
cycle by targeting eggs, larvae, and nymphs.[5][7] Therefore, you may continue to see adult
mites for a period after application. The full effect of the treatment, a significant reduction in the
overall mite population, will become apparent after 7 to 10 days as the immature stages are
controlled and older adults die off.[5] For immediate control of a large adult population, tank-
mixing with a suitable adulticide may be necessary.[8]

Q6: Can hexythiazox cause damage to my crops (phytotoxicity)?

Under normal use conditions and at recommended concentrations, hexythiazox has little effect
on crops.[4][8] However, spraying high concentrations, especially under conditions of high
temperature and humidity, may cause slight harm to the new shoots and tender leaves of some
plants.[4] It is always recommended to conduct a small-scale test on a few plants before large-
scale application, particularly on sensitive ornamentals.[10]
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Q7: What is the rainfastness of hexythiazox?

The ability of a pesticide to withstand rainfall is known as its rainfastness. Generally, the longer
the period between application and rainfall, the better the efficacy.[11] While specific
rainfastness data for hexythiazox is not readily available in the provided search results, many
insecticides require a drying period of 2 to 6 hours to become rainfast.[12] Heavy rainfall (e.qg.,
two inches or more) within 24 hours of application may necessitate reapplication.[11]

Q8: Can hexythiazox be mixed with other pesticides or adjuvants?

Hexythiazox can be mixed with some other pesticides, but compatibility should always be
checked.[4] For instance, it should not be mixed with pyrethroid, diazinon, or methidathion.
When preparing a tank mix, it is crucial to perform a jar test to ensure physical compatibility and
avoid the formation of precipitates or separation.[13] Adjuvants like non-ionic surfactants can
be used with hexythiazox to improve coverage, especially on the undersides of leaves where
mites reside.[10]

Data Presentation

Table 1: Recommended Application Rates of Hexythiazox for Various Crops and Pests
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Crop Pest Formulation Application Rate
Scarlet mite, Red
Tea ) ] 5.45% EC 125-200 ml/acre
spider mite
Chilli Yellow mites 5.45% EC 125-200 ml/acre
Apple European Red mite 5.45% EC 4 ml/Liter
Grapes Red spider mite 5.45% EC 200 ml/acre
Rose Red spider mite 5.45% EC 166-200 ml/acre
Brinjal Red spider mite 5.45% EC 200 ml/acre
Okra Red spider mite 5.45% EC 200 ml/acre
Apples, Pears, Stone Two-Spotted Mite, 100EC 25 ml per 100 L (dilute
Fruit European Red Mite spraying)
) ) Dilute spray (e.g.,
Strawberries Two-Spotted Mite 100EC
1000-2500 L/ha)
) Dilute spray with
Ornamentals Two-Spotted Mite 100EC

thorough coverage

EC = Emulsifiable Concentrate

Table 2: Withholding Periods (WHPs) for Hexythiazox

A withholding period is the minimum time that must elapse between the last pesticide

application and the harvest of the crop.[14] This ensures that pesticide residues in the food are

below the maximum residue limits (MRLS).[15]
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Crop Withholding Period (Days)
Apples Not specified in search results
Pears 3
Stone Fruit 3
Grapes Not specified in search results
Strawberries Not specified in search results

Researchers should always consult the specific product label for the most accurate and legally
binding WHP information for their region and crop.

Experimental Protocols
Protocol: Evaluating the Efficacy of Hexythiazox Against Spider Mites on Leaf Discs

This protocol outlines a laboratory-based bioassay to determine the ovicidal and larvicidal

activity of hexythiazox.

o Mite Rearing: Maintain a healthy, susceptible colony of the target spider mite species (e.g.,
Tetranychus urticae) on a suitable host plant (e.g., bean plants) in a controlled environment
(25 £ 2°C, 60 £ 10% RH, 16:8 L:D photoperiod).

o Preparation of Leaf Discs:
o Excise leaf discs (2-3 cm in diameter) from untreated host plants.

o Place each disc with the adaxial (upper) surface down on a layer of moistened cotton or
agar in a petri dish.

¢ Infestation:
o Transfer 10-15 adult female mites to each leaf disc.

o Allow the females to oviposit for 24 hours.
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o After the oviposition period, carefully remove all adult mites, leaving the eggs on the leaf
discs.

Preparation of Hexythiazox Solutions:

o Prepare a stock solution of hexythiazox in a suitable solvent (e.g., acetone or DMSO with
a surfactant).

o Create a series of dilutions to test a range of concentrations.

o Include a control group treated only with the solvent and surfactant solution.

Treatment Application:

o Apply the hexythiazox solutions and the control solution to the leaf discs with eggs using
a precision sprayer or a micropipette to ensure even coverage.

o Allow the treated discs to air dry completely.

Incubation and Observation:

o Place the petri dishes with the treated leaf discs back into the controlled environment
chamber.

o After 7-10 days, examine the discs under a stereomicroscope.

o Record the number of unhatched eggs, hatched larvae, and live nymphs for each
treatment and control group.

Data Analysis:

[¢]

Calculate the percentage of egg mortality (ovicidal effect) and the percentage of
larval/nymphal mortality for each concentration.

[¢]

Correct for control mortality using Abbott's formula if necessary.

[¢]

Use probit analysis to determine the LC50 (lethal concentration for 50% of the population)
for the ovicidal and larvicidal effects.
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Mandatory Visualizations
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Caption: Mode of action of hexythiazox as a chitin synthesis inhibitor in mites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Hexythiazox | C17H21CIN202S | CID 13218777 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Hexythiazox (Ref: NA 73) [sitem.herts.ac.uk]
o 3. dergipark.org.tr [dergipark.org.tr]

e 4. What does the hexythiazox kill insect, the function characteristic - Knowledge
[plantgrowthhormones.com]

e 5. chemicalwarehouse.com [chemicalwarehouse.com]
e 6. selleckchem.com [selleckchem.com]

e 7. nbinno.com [nbinno.com]

o 8. One moment, please... [hb-p.com]

o 9. katyayanikrishidirect.com [katyayanikrishidirect.com]
e 10. sabakem.com [sabakem.com]

o 11. Rainfastness of Pesticides // Missouri Environment and Garden News Article // Integrated
Pest Management, University of Missouri [ipm.missouri.edu]

e 12. The Rainfastness of Pesticides - WCTA Online [wcta-online.com]
e 13. ipcm.wisc.edu [ipcm.wisc.edu]
e 14. agriculture.vic.gov.au [agriculture.vic.gov.au]

» 15. Withholding periods (residues) | Australian Pesticides and Veterinary Medicines Authority
[apvma.gov.au]

« To cite this document: BenchChem. [Adjusting hexythiazox application rates for different crop
and pest scenarios]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673234#adjusting-hexythiazox-application-rates-for-
different-crop-and-pest-scenarios]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1673234?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hexythiazox
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/385.htm
https://dergipark.org.tr/tr/download/article-file/65241
https://www.plantgrowthhormones.com/info/what-does-the-hexythiazox-kill-insect-the-fun-79411985.html
https://www.plantgrowthhormones.com/info/what-does-the-hexythiazox-kill-insect-the-fun-79411985.html
https://chemicalwarehouse.com/blogs/active-ingredients/hexythiazox
https://www.selleckchem.com/products/hexythiazox.html
https://www.nbinno.com/insecticides/hexythiazox-comprehensive-guide-applications-crop-protection-ht
https://www.hb-p.com/article/hexythiazox-an-acaricide-with-many-uses/
https://katyayanikrishidirect.com/
http://www.sabakem.com/wp/wp-content/uploads/2020/05/Sabakam-Hexythiazox-100EC-Booklet_F171219.pdf
https://ipm.missouri.edu/MEG/2018/3/rainfastness_pesticides/
https://ipm.missouri.edu/MEG/2018/3/rainfastness_pesticides/
https://wcta-online.com/turfgrass-research/1297-the-rainfastness-of-pesticides
https://ipcm.wisc.edu/wp-content/uploads/sites/54/2023/08/UW_AdjuvantSelection.pdf
https://agriculture.vic.gov.au/farm-management/chemicals/managing-chemical-residues/withholding-periods
https://www.apvma.gov.au/registrations-and-permits/data-requirements/agricultural-data-guidelines/residues-part-5a/specific/withholding-periods
https://www.apvma.gov.au/registrations-and-permits/data-requirements/agricultural-data-guidelines/residues-part-5a/specific/withholding-periods
https://www.benchchem.com/product/b1673234#adjusting-hexythiazox-application-rates-for-different-crop-and-pest-scenarios
https://www.benchchem.com/product/b1673234#adjusting-hexythiazox-application-rates-for-different-crop-and-pest-scenarios
https://www.benchchem.com/product/b1673234#adjusting-hexythiazox-application-rates-for-different-crop-and-pest-scenarios
https://www.benchchem.com/product/b1673234#adjusting-hexythiazox-application-rates-for-different-crop-and-pest-scenarios
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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